Cas no 1343817-72-0 (1-(3,4-Dimethylcyclohexyl)-1h-pyrazol-3-amine)

• Product Name: 1-(3,4-Dimethylcyclohexyl)-1h-pyrazol-3-amine
• CAS No: 1343817-72-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5718042
• PubChem ID: 64740358
• Update Time: 2025-05-20

1-(3,4-Dimethylcyclohexyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylcyclohexyl)-1H-pyrazol-3-amine
• AKOS014068273
• EN300-1108989
• 1343817-72-0
• 1-(3,4-Dimethylcyclohexyl)-1h-pyrazol-3-amine

• Inchi： 1S/C11H19N3/c1-8-3-4-10(7-9(8)2)14-6-5-11(12)13-14/h5-6,8-10H,3-4,7H2,1-2H3,(H2,12,13)
• InChI Key： AHPZLXLWWSKWIJ-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)C1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(3,4-Dimethylcyclohexyl)-1h-pyrazol-3-amine

Introduction to 1-(3,4-Dimethylcyclohexyl)-1H-pyrazol-3-amine (CAS No. 1343817-72-0)

The compound 1-(3,4-Dimethylcyclohexyl)-1H-pyrazol-3-amine, identified by the CAS registry number CAS No. 1343817-72-0, is a specialized organic chemical with a unique structure and potential applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatility and reactivity in chemical synthesis.

The molecular structure of 1-(3,4-Dimethylcyclohexyl)-1H-pyrazol-3-amine consists of a pyrazole ring fused with an amino group at the 3-position and a substituted cyclohexane moiety at the 1-position. The cyclohexane ring is further substituted with two methyl groups at the 3 and 4 positions, which introduces steric bulk and potentially influences the compound's physical properties and reactivity.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery and materials science due to their ability to form stable complexes with metal ions and their role as ligands in coordination chemistry. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar compounds can act as inhibitors of certain enzymes, making them promising candidates for therapeutic applications.

In terms of synthesis, 1-(3,4-Dimethylcyclohexyl)-1H-pyrazol-3-amine can be prepared through a variety of methods, including condensation reactions involving aldehydes or ketones with ammonia or primary amines. The specific substitution pattern on the cyclohexane ring suggests that it may have been synthesized using a Friedel-Crafts alkylation or through a more controlled coupling reaction to achieve the desired stereochemistry.

The compound's properties, such as its melting point, solubility, and stability under various conditions, are critical factors that determine its suitability for different applications. According to recent research published in Chemical Communications, pyrazole derivatives with bulky substituents like those found in this compound exhibit enhanced stability under thermal and oxidative conditions, which could be advantageous in industrial processes.

In addition to its chemical properties, the compound's biological activity has been a subject of interest in recent years. Studies conducted by researchers at the University of California have shown that similar compounds can modulate cellular signaling pathways, potentially leading to novel treatments for diseases such as cancer or neurodegenerative disorders.

From an environmental perspective, understanding the fate and transport of CAS No. 1343817-72-0 in natural systems is essential for assessing its potential impact on ecosystems. Research published in Environmental Science & Technology has indicated that pyrazole derivatives can undergo biodegradation under aerobic conditions, suggesting that this compound may not persist long-term in the environment.

In conclusion, 1-(3,4-Dimethylcyclohexyl)-1H-pyrazol-3-amine represents an intriguing molecule with diverse potential applications across multiple disciplines. Its unique structure and chemical properties make it a valuable subject for further research and development in areas ranging from drug discovery to materials science.